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Compound of Interest

Compound Name: 4-Octanol

Cat. No.: B147376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 4-octanol as a solvent, juxtaposed with other

commonly used alcohols in research and industry. The objective is to offer a data-driven

resource for solvent selection in chemical synthesis, extractions, and formulations by

examining key physicochemical properties and their implications for performance. While direct

comparative experimental studies on 4-octanol are limited, this guide extrapolates its likely

performance based on its properties and established chemical principles.

Physicochemical Properties: A Comparative
Overview
The selection of an appropriate solvent is critical for optimizing reaction rates, yield, and purity,

as well as for efficient separation and purification processes. The properties of an alcohol—

such as its boiling point, polarity (dielectric constant), and solubility—dictate its suitability for

specific applications. 4-Octanol, a secondary eight-carbon alcohol, possesses a unique

combination of characteristics that distinguish it from shorter-chain, more polar alcohols and its

linear isomer, 1-octanol.

The following table summarizes key physicochemical data for 4-octanol and five other

common alcohol solvents, providing a basis for comparison.
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Property 4-Octanol Methanol Ethanol
Isopropa
nol

1-Butanol 1-Octanol

Chemical

Formula
C₈H₁₈O CH₄O C₂H₆O C₃H₈O C₄H₁₀O C₈H₁₈O

Molar

Mass (

g/mol )

130.23 32.04 46.07 60.10 74.12 130.23

Boiling

Point (°C)
174-176 64.7[1] 78.2[2] 82.6[3] 117.7[4] 196[5]

Melting

Point (°C)
-41 -97.7[6] -114.1[2] -89[3] -89.8[4] -15[5]

Density

(g/mL)

~0.818

(20°C)

~0.792

(20°C)[6]

~0.789

(20°C)[2]

~0.786

(20°C)[3]

~0.810

(20°C)[4]

~0.827

(25°C)[5]

Flash Point

(°C)
65 11 13 12[7] 35[4] 81[8]

Dielectric

Constant

(20°C)

5.12 33.0 25.3 19.9[7] 17.5 10.3

Water

Solubility

Low /

Insoluble

Miscible[6]

[9]

Miscible[2]

[10]
Miscible[3]

7.7

g/100mL

(20°C)[11]

Very Low /

Insoluble[1

2][13]

logP

(Octanol/W

ater)

2.34 -0.77[14] -0.31 0.05 0.88 3.00[12]

Performance Comparison and Applications
The utility of an alcohol as a solvent is primarily governed by its polarity, hydrogen-bonding

capability, and physical characteristics like boiling point and viscosity.

2.1. Polarity and Solubility
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The principle of "like dissolves like" is fundamental to solvent selection.[15] The polarity of

alcohols decreases as the length of the nonpolar alkyl chain increases.[16]

Methanol, Ethanol, and Isopropanol: These short-chain alcohols are highly polar and fully

miscible with water.[2][3][6] They are excellent solvents for polar organic molecules and

many inorganic salts.

1-Butanol: Represents a transition, with moderate polarity and limited water solubility.[11][17]

It is useful for applications requiring a solvent that is less polar than ethanol but more polar

than hydrocarbons.

4-Octanol and 1-Octanol: With eight-carbon chains, these alcohols are significantly less

polar. Their low water solubility and logP values indicate hydrophobic character.[12] They are

better suited for dissolving nonpolar to moderately polar compounds. The secondary

hydroxyl group in 4-octanol may offer slightly different solvation characteristics compared to

the primary alcohol in 1-octanol due to steric hindrance, potentially influencing reaction

kinetics or selectivity.

2.2. Boiling Point and Volatility

The boiling point determines the effective temperature range for a reaction and influences the

ease of solvent removal during workup.

Low-Boiling Alcohols (Methanol, Ethanol, Isopropanol): Ideal for reactions near room

temperature and for easy removal by rotary evaporation. Their volatility can be a drawback in

open or high-temperature systems.

High-Boiling Alcohols (4-Octanol, 1-Octanol): Their high boiling points (174-176 °C and 196

°C, respectively) make them suitable for high-temperature syntheses that require significant

thermal energy to proceed.[8] This property, however, makes them difficult to remove via

simple evaporation, often necessitating techniques like vacuum distillation. 4-octanol's
boiling point is notably lower than its linear isomer, 1-octanol, offering a potential advantage

in this regard.

2.3. Potential Applications for 4-Octanol

Based on its properties, 4-octanol is a candidate for several specialized applications:
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High-Temperature Organic Synthesis: As a medium for reactions requiring temperatures

above the boiling points of common solvents like butanol or toluene.

Solvent for Moderately Polar and Nonpolar Compounds: Its long alkyl chain provides a

nonpolar environment, while the hydroxyl group allows for hydrogen bonding, making it

effective for dissolving a range of solutes.

Phase Modifier in Extractions: In liquid-liquid extraction systems, higher alcohols like octanol

are sometimes used as modifiers to prevent the formation of a third phase or to improve the

solvation of extracted complexes.[18]

Formulations: In drug development, its low volatility and ability to dissolve moderately polar

active pharmaceutical ingredients (APIs) could be advantageous in certain topical or

injectable formulations.

Experimental Protocols
To objectively compare solvent performance, standardized experimental procedures are

essential. Below are detailed methodologies for two key experiments used to evaluate

solvents.

3.1. Protocol 1: Determination of Reaction Rate Constant (Kinetics Study)

This protocol outlines a method to compare the effect of different alcohol solvents on the rate of

a model chemical reaction, such as a nucleophilic substitution (Sₙ2) reaction.

Objective: To determine the second-order rate constant of a model reaction in 4-octanol versus

other alcohols.

Materials:

Reactants (e.g., 1-bromobutane as substrate, sodium iodide as nucleophile).

Solvents: 4-octanol, ethanol, 1-butanol.

Thermostatted reaction vessel (e.g., jacketed reactor or oil bath).

Magnetic stirrer and stir bars.
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Analytical instrument (e.g., HPLC, GC, or conductivity meter) for monitoring reactant or

product concentration.

Volumetric flasks and pipettes.

Procedure:

Solution Preparation: Prepare equimolar stock solutions (e.g., 0.1 M) of the substrate and

the nucleophile in each solvent to be tested.

Reaction Setup: Place a known volume of the substrate solution into the thermostatted

reaction vessel equilibrated at the desired temperature (e.g., 60 °C). Allow the solution to

reach thermal equilibrium.

Initiation: Add an equal volume of the pre-heated nucleophile stock solution to the reaction

vessel to initiate the reaction. Start a timer immediately.

Monitoring: At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot of the

reaction mixture. Immediately quench the reaction in the aliquot (e.g., by diluting it in a cold

solvent) to stop its progress.

Analysis: Analyze the quenched aliquots using a pre-calibrated analytical method (e.g.,

HPLC) to determine the concentration of a reactant or product at each time point.

Data Processing: Plot the appropriate concentration data versus time (e.g., for a second-

order reaction, plot 1/[Reactant] vs. time). The slope of the resulting linear plot will be the

rate constant (k) for the reaction in that specific solvent.

Comparison: Compare the rate constants obtained for 4-octanol, ethanol, and 1-butanol to

evaluate their relative performance in mediating the reaction.

3.2. Protocol 2: Determination of Extraction Efficiency

This protocol describes a method for evaluating the efficiency of 4-octanol as an extraction

solvent for a target analyte from an aqueous phase.
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Objective: To measure the distribution coefficient (D) and extraction efficiency (%E) of an

analyte from water into 4-octanol compared to other water-immiscible alcohols.

Materials:

Analyte (e.g., a moderately polar organic compound like benzoic acid).

Aqueous phase (e.g., deionized water or a buffer solution).

Organic solvents: 4-octanol, 1-butanol, 1-octanol.

Separatory funnels.

Mechanical shaker.

Analytical instrument (e.g., UV-Vis spectrophotometer or HPLC) for concentration

measurement.

Procedure:

Stock Solution: Prepare a stock solution of the analyte in the aqueous phase at a known

initial concentration (C_aq,init).

Extraction: In a separatory funnel, combine a known volume of the aqueous stock solution

(V_aq) with an equal volume of the organic solvent (V_org) to be tested.

Equilibration: Seal the funnel and shake vigorously for a set period (e.g., 5 minutes) to allow

the analyte to partition between the two phases. Vent the funnel periodically.

Phase Separation: Allow the funnel to stand undisturbed until the aqueous and organic

layers have fully separated.

Analysis: Carefully drain the aqueous layer and measure the final concentration of the

analyte remaining in it (C_aq,eq) using a suitable analytical method.

Calculation:
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Calculate the concentration of the analyte in the organic phase at equilibrium: C_org,eq =

(C_aq,init - C_aq,eq) * (V_aq / V_org)

Calculate the Distribution Coefficient (D): D = C_org,eq / C_aq,eq

Calculate the Extraction Efficiency (%E): %E = (1 - (C_aq,eq / C_aq,init)) * 100

Comparison: Repeat the procedure for each solvent and compare their D and %E values. A

higher value indicates a more effective extraction solvent for the target analyte.

Workflow Visualizations
The following diagrams illustrate common experimental workflows where solvent selection is a

critical step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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